7-Deoxypancratistatin
Overview
Description
7-Deoxypancratistatin is a member of phenanthridines.
Scientific Research Applications
Synthesis and Biological Evaluation
7-Deoxypancratistatin has been synthesized through biocatalytic approaches as part of the major Amaryllidaceae alkaloids. This research involves the synthesis of narciclasine, ent-7-deoxypancratistatin, and other derivatives. Key aspects include the use of enzymatic dioxygenation of aromatic precursors and the creation of structurally truncated derivatives. These compounds have been tested against various human cancer cell lines to develop an understanding of their mode of action and potential cancer treatment applications (Hudlický et al., 2002).
Stereocontrolled Synthesis
A stereocontrolled synthesis of 7-deoxypancratistatin has been developed, using strategies such as Stille-IMDAF cycloaddition cascade and a stereospecific decarbonylation reaction. This approach allows for the construction of the phenanthridone skeleton, essential for the molecular structure of 7-deoxypancratistatin (Zhang & Padwa, 2006).
Anticancer Properties
Research has focused on the synthesis of C-1 derivatives of 7-deoxypancratistatin and their biological activity against cancer cell lines. These studies are crucial for understanding the compound's potential as an anticancer agent, and the findings indicate promising activity, especially in the context of derivatives like C-1 acetoxymethyl (Collins et al., 2010).
Use in Combination Therapies
Research has also been conducted on the synthesis of analogues of 7-deoxypancratistatin and their use in combination therapies. For instance, a study involving a novel synthetic C-1 analogue of 7-deoxypancratistatin showed enhanced activity when combined with tamoxifen, indicating potential for combined cancer treatment strategies (Ma et al., 2012).
properties
Product Name |
7-Deoxypancratistatin |
|---|---|
Molecular Formula |
C14H15NO7 |
Molecular Weight |
309.27 g/mol |
IUPAC Name |
(1R,2S,3S,4S,4aR,11bR)-1,2,3,4-tetrahydroxy-2,3,4,4a,5,11b-hexahydro-1H-[1,3]dioxolo[4,5-j]phenanthridin-6-one |
InChI |
InChI=1S/C14H15NO7/c16-10-8-4-1-6-7(22-3-21-6)2-5(4)14(20)15-9(8)11(17)13(19)12(10)18/h1-2,8-13,16-19H,3H2,(H,15,20)/t8-,9-,10-,11+,12+,13+/m1/s1 |
InChI Key |
GVGWJJOWWDRYOF-DZDPUUJWSA-N |
Isomeric SMILES |
C1OC2=C(O1)C=C3C(=C2)[C@@H]4[C@H]([C@@H]([C@@H]([C@H]([C@@H]4O)O)O)O)NC3=O |
SMILES |
C1OC2=C(O1)C=C3C(=C2)C4C(C(C(C(C4O)O)O)O)NC3=O |
Canonical SMILES |
C1OC2=C(O1)C=C3C(=C2)C4C(C(C(C(C4O)O)O)O)NC3=O |
synonyms |
7-deoxy-pancratistatin 7-deoxypancratistatin 7-DP cpd |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Methyl-2-[(4-methyl-1-piperidinyl)methyl]-3-indolecarbonitrile](/img/structure/B1221805.png)
![N-[5-[[2-(2-methyl-2,3-dihydroindol-1-yl)-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-2-thiophen-2-ylacetamide](/img/structure/B1221807.png)
![1-[(1-Tert-butyl-5-tetrazolyl)-phenylmethyl]-4-methylpiperidine](/img/structure/B1221808.png)
![[[2-(4-hydroxyphenyl)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulfanylethylidene]amino] sulfate](/img/structure/B1221809.png)
![N-[(2-methoxyphenyl)methyl]-3-(phenylmethyl)-7-triazolo[4,5-d]pyrimidinamine](/img/structure/B1221810.png)
![2-[2-hydroxy-6,7-dimethoxy-4-(4-morpholinyl)-1-naphthalenyl]-N-phenylacetamide](/img/structure/B1221813.png)
